Cas no 1404194-70-2 (1-(difluoromethoxy)-2,3-difluorobenzene)

• Product Name: 1-(difluoromethoxy)-2,3-difluorobenzene
• CAS No: 1404194-70-2
• MF: C₇H₄F₄O
• MW: 180.099676132202
• CID: 3163858
• PubChem ID: 54509173
• Update Time: 2025-10-29

1-(difluoromethoxy)-2,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethoxy)-2,3-difluorobenzene
• AKOS016016179
• STL557068
• SCHEMBL23588427
• MFCD22580881
• 1-(Difluoromethoxy)-2,3-difluoro-benzene
• F18976
• 1404194-70-2
• CS-0445924
• BBL103258
• MS-20585
• MBVJUCPCSFMODD-UHFFFAOYSA-N

• Inchi： 1S/C7H4F4O/c8-4-2-1-3-5(6(4)9)12-7(10)11/h1-3,7H
• InChI Key： MBVJUCPCSFMODD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OC(F)F)F

Computed Properties

• Exact Mass: 180.01982740Da
• Monoisotopic Mass: 180.01982740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(difluoromethoxy)-2,3-difluorobenzene

1-(Difluoromethoxy)-2,3-Difluorobenzene: A Comprehensive Overview

1-(Difluoromethoxy)-2,3-Difluorobenzene, also known by its CAS No. 1404194-70-2, is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a difluoromethoxy group with a difluorobenzene ring. The presence of multiple fluorine atoms in its structure imparts distinctive electronic and physical properties, making it a valuable molecule for various applications.

The synthesis of 1-(difluoromethoxy)-2,3-difluorobenzene typically involves multi-step reactions, often utilizing electrophilic substitution or nucleophilic aromatic substitution mechanisms. Recent advancements in fluorination techniques have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of metal-catalyzed coupling reactions to introduce the difluoromethoxy group onto the benzene ring with high precision. These methods not only enhance the yield but also minimize the formation of byproducts, making the synthesis process more environmentally friendly and cost-effective.

One of the most notable properties of 1-(difluoromethoxy)-2,3-difluorobenzene is its high thermal stability. This attribute makes it suitable for applications in high-temperature environments, such as in the production of advanced polymers or as a precursor for other fluorinated materials. Additionally, the compound exhibits excellent solubility in organic solvents, which facilitates its use in solution-based chemical reactions and formulations.

Recent studies have highlighted the potential of 1-(difluoromethoxy)-2,3-difluorobenzene as a building block for constructing bioactive molecules. Its fluorinated structure enables interactions with biological systems through unique hydrogen bonding and van der Waals forces. For example, researchers have investigated its role as a ligand in metalloenzyme models, demonstrating its ability to coordinate with metal ions and influence enzymatic activity. These findings open new avenues for exploring its applications in drug discovery and biotechnology.

In terms of environmental impact, 1-(difluoromethoxy)-2,3-difluorobenzene has been studied for its biodegradation potential under various conditions. While it is generally considered stable under normal environmental conditions, recent research suggests that specific microbial communities can metabolize this compound under anaerobic conditions. This knowledge is crucial for assessing its long-term ecological effects and ensuring sustainable practices in its production and use.

The electronic properties of 1-(difluoromethoxy)-2,3-difluorobenzene make it an attractive candidate for applications in optoelectronics and photovoltaics. Its ability to absorb light across a broad spectrum has been leveraged in the development of novel materials for solar cells and light-emitting diodes (LEDs). Researchers have reported enhanced charge transport properties when this compound is incorporated into conjugated polymer systems, paving the way for more efficient energy conversion devices.

In conclusion, 1-(difluoromethoxy)-2,3-difluorobenzene, CAS No. 1404194-70-2, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research directions, from material science to biotechnology. As our understanding of this compound deepens, it holds promise for addressing some of the most pressing challenges in modern chemistry and technology.